Cas no 1474-32-4 (2,4-Pentanedione, 3-(triphenylphosphoranylidene)-)

• Product Name: 2,4-Pentanedione, 3-(triphenylphosphoranylidene)-
• CAS No: 1474-32-4
• MF: C₂₃H₂₁O₂P
• MW: 360.385407209396
• CID: 1323504
• PubChem ID: 2828357
• Update Time: 2025-04-20

2,4-Pentanedione, 3-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-(triphenylphosphoranylidene)-
• 3-(triphenyl-λ⁵-phosphanylidene)pentane-2,4-dione
• SCHEMBL4604853
• 3-(triphenyl-lambda~5~-phosphanylidene)pentane-2,4-dione
• AKOS005454771
• ST4127545
• RODDRLSGPXBWMR-UHFFFAOYSA-N
• 3-(Triphenyl-l5-phosphaneylidene)pentane-2,4-dione
• DTXSID30385190
• 3-(TRIPHENYLPHOSPHORANYLIDENE)-2,4-PENTANEDIONE
• 1474-32-4
• 3-(triphenyl-.lambda.5-phosphanylidene)pentane-2,4-dione
• STK524173

• Inchi： 1S/C23H21O2P/c1-18(24)23(19(2)25)26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,1-2H3
• InChI Key： RODDRLSGPXBWMR-UHFFFAOYSA-N
• SMILES： P(=C(C(C)=O)C(C)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 360.12791691g/mol
• Monoisotopic Mass: 360.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 43.95000
• LogP: 3.33090